Cas no 62393-15-1 (3,6-Heptadienenitrile)
3,6-Heptadienenitrile structure
Product Name:3,6-Heptadienenitrile
CAS No:62393-15-1
MF:C7H9N
MW:107.153061628342
CID:446463
PubChem ID:54422396
Update Time:2025-04-19
3,6-Heptadienenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3,6-Heptadienenitrile
- hepta-3,6-dienenitrile
- 62393-15-1
- DTXSID30711218
-
- Inchi： 1S/C7H9N/c1-2-3-4-5-6-7-8/h2,4-5H,1,3,6H2
- InChI Key： WBSMPAAFNGXUDE-UHFFFAOYSA-N
- SMILES： N#CCC=CCC=C
Computed Properties
- Exact Mass: 107.07357
- Monoisotopic Mass: 107.073499291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.7
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
3,6-Heptadienenitrile Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
62393-15-1 (3,6-Heptadienenitrile) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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